Cas no 88091-28-5 (3-Hexanone, 5-(4-chlorophenyl)-2,2,5-trimethyl-)

• Product Name: 3-Hexanone, 5-(4-chlorophenyl)-2,2,5-trimethyl-
• CAS No: 88091-28-5
• MF: C₁₅H₂₁ClO
• MW: 252.779643774033
• CID: 645621
• PubChem ID: 71410971
• Update Time: 2025-04-19

3-Hexanone, 5-(4-chlorophenyl)-2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 5-(4-chlorophenyl)-2,2,5-trimethyl-
• 5-(4-chlorophenyl)-2,2,5-trimethylhexan-3-one
• 88091-28-5
• DTXSID80830620

• Inchi： 1S/C15H21ClO/c1-14(2,3)13(17)10-15(4,5)11-6-8-12(16)9-7-11/h6-9H,10H2,1-5H3
• InChI Key： KVJQVJGENMRAIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 252.1280930g/mol
• Monoisotopic Mass: 252.1280930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų